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Compound of Interest

Compound Name: BYK 49187

Cat. No.: B1663723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution for the potent PARP-1 and PARP-2 inhibitor, BYK 49187. Adherence to this

protocol will ensure the accurate and reproducible preparation of this compound for use in

various research applications.

Introduction
BYK 49187 is a small molecule inhibitor of Poly (ADP-ribose) polymerase (PARP) enzymes,

specifically targeting PARP-1 and PARP-2. These enzymes play a critical role in DNA repair

and cell death pathways. Inhibition of PARP is a key strategy in cancer therapy, particularly in

cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2

mutations. Accurate preparation of BYK 49187 stock solutions is paramount for obtaining

reliable and reproducible results in both in vitro and in vivo studies.

Physicochemical and Biological Properties
A summary of the key properties of BYK 49187 is provided in the table below for easy

reference.
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Property Value

Alternate Names
4,5-Dihydro-2-[4-(4-methyl-1H-imidazol-4-yl)-1-

piperidinyl]-6H-imidazo[4,5,1-ij]quinolin-6-one

CAS Number 163120-31-8

Molecular Formula C₁₉H₂₁N₅O

Molecular Weight 335.4 g/mol

Target(s) PARP-1, PARP-2

Solubility < 16.77 mg/mL in ethanol; Insoluble in DMSO

Storage Temperature Powder: -20°C; Stock Solution: -20°C or -80°C

Signaling Pathway of PARP Inhibition
The following diagram illustrates the central role of PARP enzymes in the DNA damage

response and how inhibitors like BYK 49187 intervene.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
BYK 49187 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663723#how-to-prepare-byk-49187-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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